N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)furan-2-carboxamide

Specification

• CAS No.: 2034597-19-6
• Molecular Formula: C15H12N2O2S
• Molecular Weight: 284.33
• IUPAC Name: N-[(2-thiophen-2-ylpyridin-4-yl)methyl]furan-2-carboxamide
• Standard InChI: InChI=1S/C15H12N2O2S/c18-15(13-3-1-7-19-13)17-10-11-5-6-16-12(9-11)14-4-2-8-20-14/h1-9H,10H2,(H,17,18)
• Standard InChI Key: KWRQOHPJTLMIQO-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C(=O)NCC2=CC(=NC=C2)C3=CC=CS3

Introduction

Synthesis and Preparation

The synthesis of compounds with similar structures typically involves multiple steps, including the formation of the pyridine-thiophene core and the introduction of the furan carboxamide moiety. Common methods might involve palladium-catalyzed cross-coupling reactions for forming the C-C bonds between the heterocyclic rings and amide bond formation for attaching the carboxamide group.

Potential Biological Activities

Compounds with furan, pyridine, and thiophene rings are often explored for their potential as anticancer, anti-inflammatory, and analgesic agents due to their ability to interact with various biological targets such as enzymes and receptors. The specific biological activities of N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)furan-2-carboxamide would depend on its ability to bind to these targets, which could be assessed through in vitro and in vivo studies.

Research Directions

Future research on N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)furan-2-carboxamide should focus on its synthesis optimization, detailed structural characterization, and evaluation of its biological activities. This could involve:

• Synthesis Optimization: Exploring efficient synthetic routes to improve yield and purity.

• Structural Characterization: Using techniques like NMR and mass spectrometry to confirm the structure.

• Biological Evaluation: Conducting in vitro assays to assess potential anticancer, anti-inflammatory, or analgesic activities.